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Preclinical Evidence & Validation

The rationale for using derazantinib in cancers with FGFR2 alterations is strongly supported by preclinical

data. The following workflow summarizes the key experiments used to validate its mechanism of action.

Preclinical Validation of Derazantinib

In Vivo Tumor Model Tests Biochemical Pathway Assays Selectivity & Specificity Profiling

Potent inhibition of tumor growth in:
• FGFR2-driven xenografts (e.g., NCI-H716, SNU-16)
• BaF3/FGFR2 transfected cell lines

Derazantinib treatment

Demonstrated potent inhibition of FGFR kinase activity and downstream signaling pathway activation

Assess FGFR pathway output

Confirmed strong activity against FGFR1, 2, 3.
Shows multi-kinase activity against other targets.

Kinase panel screening

Click to download full resolution via product page

Preclinical validation workflow for derazantinib.
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Clinical Evidence and Key Data

The clinical efficacy of derazantinib has been primarily evaluated in patients with advanced, unresectable

intrahepatic cholangiocarcinoma (iCCA) harboring FGFR2 fusions, a population with a high unmet

medical need [1] [2].

A phase 1/2 study (NCT01752920) and the subsequent phase 2 FIDES-01 study (NCT03230318)

demonstrated the following key efficacy outcomes, which are summarized in the table below [2] [3].

Efficacy Endpoint Cohort 1: FGFR2 Fusions
Cohort 2: FGFR2
Mutations/Amplifications

Overall Response Rate
(ORR)

22.3% [3] 6.8% [3]

Disease Control Rate (DCR) 75.7% [3] 63.6% [3]

Median Progression-Free
Survival (PFS)

7.8 months [3] (5.7 months in

earlier phase 1/2 [2])

8.3 months [3]

6-Month PFS Rate 53.9% [3] 53.9% [3]

Median Overall Survival
(OS)

17.2 months [3] 15.9 months [3]

The safety profile of derazantinib is characterized by manageable on-target and class-effect toxicities [2]

[3].

Adverse Event
Incidence (All
Grades)

Notes

Hyperphosphatemia 75.9% [2] (35% [3] in

larger study)

On-target, mechanism-based effect; managed with

diet and phosphate binders [2].

Fatigue/Asthenia 69.0% [2] (33% [3] in

larger study)
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Adverse Event
Incidence (All
Grades)

Notes

Increased AST/ALT Common (Grade ≥3: 9-

10% [3])

Requires monitoring [3].

Ocular Toxicity 41.4% [2] (Dry eye:

24% [3])

Includes dry eyes; requires ophthalmologic

assessment for symptoms [2].

Resistance Mechanisms

Despite initial efficacy, the duration of response to derazantinib and other FGFR inhibitors is often limited

by the emergence of acquired resistance [1]. A key documented mechanism is the development of secondary

mutations in the FGFR2 kinase domain, which can interfere with drug binding [1] [2]. Research strategies

to overcome this include the development of irreversible FGFR inhibitors (e.g., futibatinib) that may be

less susceptible to such resistance mutations [1].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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